Cas no 252030-90-3 (Taurocholic Acid-d4)

• Product Name: Taurocholic Acid-d4
• CAS No: 252030-90-3
• MF: C₂₆H₄₅NO₇S
• MW: 519.727654218674
• CID: 913628
• PubChem ID: 71752331
• Update Time: 2025-06-07

Taurocholic Acid-d4 Chemical and Physical Properties

Names and Identifiers

• Taurocholic Acid-d4
• 2-[[(4R)-4-[(3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-2,2,4,4-tetradeuterio-3,7,12-trihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]etha
• Taurocholic Acid-d4 DISCONTINUED. See T008852
• A,12
• A,5
• A,7
• d4-TC
• DISCONTINUED. See T008852
• 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-2,2,4,4-Tetradeuterio-3,7,12-trihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• DTXSID80858425
• CS-0377103
• 252030-90-3
• HY-B1788S1
• Taurocholic Acid-d4 MaxSpec(R) Standard

• Inchi： 1S/C26H45NO7S/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34)/t15-,16+,17-,18-,19+,20+,21-,22+,24+,25+,26-/m1/s1/i8D2,12D2
• InChI Key： WBWWGRHZICKQGZ-VEQOTJGJSA-N
• SMILES： S(CCNC(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3[C@@H](C[C@@H]4C([2H])([2H])[C@@H](C([2H])([2H])C[C@]4(C)[C@H]3C[C@@H]([C@@]21C)O)O)O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 519.31700
• Monoisotopic Mass: 519.31678093g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Melting Point: 177-180°C
• PSA: 156.03000
• LogP: 4.28920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Taurinated bile acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Taurinated bile acids and derivatives